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Cat. No.: B601094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Enzalutamide is an androgen receptor inhibitor approved for the treatment of castration-

resistant prostate cancer. It is extensively metabolized in vivo, with two major metabolites

identified in human plasma: the active N-desmethyl enzalutamide and the inactive

enzalutamide carboxylic acid (M1).[1][2] Accurate quantification of these metabolites in

biological matrices is crucial for pharmacokinetic and pharmacodynamic studies. This

document provides detailed application notes and protocols for assessing the stability of

enzalutamide carboxylic acid in human plasma, a critical step in the validation of

bioanalytical methods. The stability of an analyte in a biological matrix under various storage

and handling conditions must be established to ensure the reliability of concentration data.

Data Presentation
The stability of enzalutamide carboxylic acid has been demonstrated under various

conditions in K2EDTA human plasma. The following table summarizes the quantitative stability

data.
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Matrix Analyte
Storage/Handli
ng Condition

Duration
Stability
Assessment

K2EDTA Human

Whole Blood

Enzalutamide

Carboxylic Acid

On ice, then

plasma

separated and

stored on ice

4 hours Stable

K2EDTA Human

Whole Blood

Enzalutamide

Carboxylic Acid

Ambient

temperature,

then plasma

separated and

stored at ambient

2 hours Stable

K2EDTA Human

Plasma

Enzalutamide

Carboxylic Acid

Ambient

Temperature
23 days Stable[3]

K2EDTA Human

Plasma

Enzalutamide

Carboxylic Acid
2–8 °C 23 days Stable[3]

K2EDTA Human

Plasma

Enzalutamide

Carboxylic Acid
-20°C 14 months Stable[3]

K2EDTA Human

Plasma

Enzalutamide

Carboxylic Acid
-40°C 14 months Stable[3]

K2EDTA Human

Plasma

Enzalutamide

Carboxylic Acid

Three freeze-

thaw cycles
N/A

No degradation

observed[3]

Processed

Plasma Extract

Enzalutamide

Carboxylic Acid

Ambient

Temperature
7 days Stable

Signaling Pathways and Experimental Workflows
Metabolic Pathway of Enzalutamide
Enzalutamide is primarily eliminated through hepatic metabolism, with cytochrome P450

enzymes CYP2C8 and CYP3A4 playing a key role. The formation of the inactive carboxylic

acid metabolite is a significant pathway.[1][2]
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Enzalutamide

N-desmethyl enzalutamide
(Active Metabolite)

CYP2C8

Enzalutamide Carboxylic Acid
(Inactive Metabolite)

Hydrolysis
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Sample Preparation

Stability Testing

Spike human plasma with
enzalutamide carboxylic acid

at low and high QC levels

Aliquot samples for
different stability tests

Freeze-Thaw Stability
(e.g., 3 cycles)

Short-Term (Bench-Top)
Stability (e.g., 24h at RT)

Long-Term Stability
(e.g., -20°C, -80°C)

Sample Extraction
(e.g., Protein Precipitation or LLE)

LC-MS/MS Analysis

Data Analysis:
Compare stability samples

to freshly prepared samples
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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